Cas no 2229283-86-5 (pyrimidin-4-yl sulfamate)

• Product Name: pyrimidin-4-yl sulfamate
• CAS No: 2229283-86-5
• MF: C₄H₅N₃O₃S
• MW: 175.165798902512
• CID: 6299556
• PubChem ID: 165670696
• Update Time: 2025-05-19

pyrimidin-4-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• pyrimidin-4-yl sulfamate
• EN300-2004510
• 2229283-86-5

• Inchi： 1S/C4H5N3O3S/c5-11(8,9)10-4-1-2-6-3-7-4/h1-3H,(H2,5,8,9)
• InChI Key： JNZBGPFOLKDDHJ-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CN=CN=1

Computed Properties

• Exact Mass: 175.00516220g/mol
• Monoisotopic Mass: 175.00516220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 104Ų

Additional information on pyrimidin-4-yl sulfamate

Recent Advances in the Study of Pyrimidin-4-yl Sulfamate (CAS: 2229283-86-5): A Promising Therapeutic Agent

Pyrimidin-4-yl sulfamate (CAS: 2229283-86-5) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique sulfamate functional group attached to a pyrimidine core, has demonstrated potential in various therapeutic applications, particularly in oncology and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of research has been the role of pyrimidin-4-yl sulfamate as a potent inhibitor of carbonic anhydrases (CAs), a family of enzymes implicated in numerous physiological and pathological processes. A 2023 study published in the Journal of Medicinal Chemistry highlighted its selective inhibition of CA IX and XII, isoforms overexpressed in hypoxic tumor environments. The study utilized X-ray crystallography to reveal the binding mode of pyrimidin-4-yl sulfamate within the active site of CA IX, providing a structural basis for its high affinity and selectivity.

In addition to its role in cancer therapy, pyrimidin-4-yl sulfamate has shown promise in the treatment of neurodegenerative diseases. A recent investigation published in ACS Chemical Neuroscience demonstrated its ability to cross the blood-brain barrier and modulate gamma-aminobutyric acid (GABA)ergic signaling, suggesting potential applications in epilepsy and anxiety disorders. The study employed in vivo models to assess its neuroprotective effects, with results indicating a significant reduction in neuronal excitotoxicity.

Another notable advancement is the development of novel synthetic routes for pyrimidin-4-yl sulfamate, as reported in Organic & Biomolecular Chemistry. The new methodology offers higher yields and improved scalability, addressing previous challenges in large-scale production. This breakthrough is expected to facilitate further preclinical and clinical studies, accelerating the translation of this compound into therapeutic use.

Despite these promising findings, challenges remain in the clinical development of pyrimidin-4-yl sulfamate. Issues such as metabolic stability, potential off-target effects, and formulation optimization are currently under investigation. Ongoing research aims to address these hurdles through structural modifications and advanced drug delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are crucial to overcoming these barriers and realizing the full therapeutic potential of this compound.

In conclusion, pyrimidin-4-yl sulfamate (CAS: 2229283-86-5) represents a versatile and promising candidate in medicinal chemistry, with applications spanning oncology, neurology, and beyond. The latest research underscores its mechanistic insights, synthetic accessibility, and therapeutic efficacy, paving the way for future clinical trials. As the scientific community continues to explore its potential, pyrimidin-4-yl sulfamate is poised to make a significant impact in the development of next-generation therapeutics.